molecular formula C9H17O4P B8630527 Phosphonic acid, (3-methyl-1-oxo-2-butenyl)-, diethyl ester CAS No. 78928-43-5

Phosphonic acid, (3-methyl-1-oxo-2-butenyl)-, diethyl ester

Cat. No.: B8630527
CAS No.: 78928-43-5
M. Wt: 220.20 g/mol
InChI Key: XZMVATMFOFMIAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphonic acid, (3-methyl-1-oxo-2-butenyl)-, diethyl ester is a useful research compound. Its molecular formula is C9H17O4P and its molecular weight is 220.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

78928-43-5

Molecular Formula

C9H17O4P

Molecular Weight

220.20 g/mol

IUPAC Name

1-diethoxyphosphoryl-3-methylbut-2-en-1-one

InChI

InChI=1S/C9H17O4P/c1-5-12-14(11,13-6-2)9(10)7-8(3)4/h7H,5-6H2,1-4H3

InChI Key

XZMVATMFOFMIAO-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C(=O)C=C(C)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

83 g (0.5 mol) of triethyl phosphite were added dropwise to a solution of 60 g (0.5 mol) of β,β-dimethylacrylic acid chloride in 200 ml of methylene chloride in the course of one hour. The reaction mixture was stirred for a further hour at 40° to 45° C.; the solvent was then distilled off under reduced pressure and the crude product which remained was purified by vacuum distillation. 90 g (82% of theory) of 1-oxo-3-methyl-2-butene-phosphonic acid diethyl ester of boiling point 72° C./0.01 mbar were obtained.
Quantity
83 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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